Cas no 326-45-4 (6-(trifluoromethyl)sulfanyl-1,3-benzothiazol-2-amine)
6-(trifluoromethyl)sulfanyl-1,3-benzothiazol-2-amine is a versatile heterocyclic compound characterized by its trifluoromethyl sulfanyl substituent. It offers enhanced stability, solubility, and reactivity in various chemical reactions, making it suitable for applications in pharmaceuticals, agrochemicals, and materials science. The compound's unique structure facilitates efficient synthesis and provides a platform for further functionalization, broadening its potential utility in diverse chemical processes.
326-45-4 structure
Product Name:6-(trifluoromethyl)sulfanyl-1,3-benzothiazol-2-amine
CAS No:326-45-4
MF:C8H5F3N2S2
MW:250.263909101486
MDL:MFCD00665748
CID:36852
PubChem ID:2735964
Update Time:2025-11-01
6-(trifluoromethyl)sulfanyl-1,3-benzothiazol-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 6-((Trifluoromethyl)thio)benzo[d]thiazol-2-amine
- 2-Amino-6-(trifluoro-methylsufanyl)benzothiazole
- 2-Amino-6-(trifluoromethylthio)benzothiazole
- 2-amino-6-(trifluoromethylsufanyl)benzoth
- 2-amino-6-(trifluoromethylthio)-1,3-benzothiazole
- 2-amino-6-trifluoromethylsufanylbenzothiazole
- 6-Trifluormethylmercapto-benzothiazol-2-ylamin
- 6-trifluoromethylsulfanyl-benzothiazol-2-ylamine
- 6-Trifluoromethylthio-2-benzothiazolamine
- AC1MC4IG
- CHEMBL95463
- PubChem9963
- Trifluormethyl-< 2-amino-benzthiazol-(6)-yl> -sulfid
- 6-(trifluoromethyl)sulfanyl-1,3-benzothiazol-2-amine
- C8H5F3N2S2
- PS-7475
- 2-amino-6-(trifluoromethylsulfanyl)benzothiazole
- 326-45-4
- SCHEMBL2245983
- AKOS015854751
- 2-amino-6-trifluoromethylthio-benzothiazole
- BDBM168436
- EUH
- 2-amino-6-(trifluoro-methylsulfanyl)benzothiazole
- US9675591, SKA-19
- F3135-0002
- 6-[(trifluoromethyl)sulfanyl]-1,3-benzothiazol-2-amine
- 6-trifluoromethylthio-1,3-benzothiazol-2-amine
- CS-0135786
- F72591
- A821351
- MFCD00665748
- 6-trifluoromethylthio-1,3-benzothiazole-2-amine
- 6-(trifluoromethylthio)benzo[d]thiazol-2-amine
- DTXSID30371053
- 6-(trifluoromethylsulfanyl)-1,3-benzothiazol-2-amine
- FT-0676115
- 2-amino-6-(trifluoromethylsufanyl)benzothiazole
-
- MDL: MFCD00665748
- Inchi: 1S/C8H5F3N2S2/c9-8(10,11)15-4-1-2-5-6(3-4)14-7(12)13-5/h1-3H,(H2,12,13)
- InChI Key: PBRVVEXJMLEKMJ-UHFFFAOYSA-N
- SMILES: S1C(N)=NC2C=CC(=CC1=2)SC(F)(F)F
Computed Properties
- Exact Mass: 249.98475
- Monoisotopic Mass: 249.985
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 92.4A^2
- XLogP3: 3.8
Experimental Properties
- Density: 1.59
- Boiling Point: 287.3 ℃ at 760 mmHg
- Flash Point: 127.6 ℃
- Refractive Index: 1.645
- PSA: 38.91
6-(trifluoromethyl)sulfanyl-1,3-benzothiazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A059005160-1g |
6-((Trifluoromethyl)thio)benzo[d]thiazol-2-amine |
326-45-4 | 95% | 1g |
$492.96 | 2023-09-02 | |
| Alichem | A059005160-5g |
6-((Trifluoromethyl)thio)benzo[d]thiazol-2-amine |
326-45-4 | 95% | 5g |
$1168.83 | 2023-09-02 | |
| TRC | B732793-10mg |
2-Amino-6-(trifluoromethylthio)benzothiazole |
326-45-4 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B732793-50mg |
2-Amino-6-(trifluoromethylthio)benzothiazole |
326-45-4 | 50mg |
$ 115.00 | 2022-06-06 | ||
| TRC | B732793-100mg |
2-Amino-6-(trifluoromethylthio)benzothiazole |
326-45-4 | 100mg |
$ 160.00 | 2022-06-06 | ||
| Apollo Scientific | PC3767-100mg |
2-Amino-6-(trifluoromethylthio)-1,3-benzothiazole |
326-45-4 | 100mg |
£18.00 | 2025-02-21 | ||
| abcr | AB148618-1 g |
6-Trifluoromethylthio-1,3-benzothiazol-2-amine, 98%; . |
326-45-4 | 98% | 1 g |
€110.00 | 2023-07-20 | |
| Chemenu | CM153028-250mg |
2-Amino-6-(trifluoromethylthio)benzothiazole |
326-45-4 | 95% | 250mg |
$*** | 2023-05-30 | |
| Chemenu | CM153028-1g |
2-Amino-6-(trifluoromethylthio)benzothiazole |
326-45-4 | 95% | 1g |
$*** | 2023-05-30 | |
| Fluorochem | 005533-100mg |
2-Amino-6-(trifluoromethylthio)benzothiazole |
326-45-4 | 95% | 100mg |
£27.00 | 2022-02-28 |
6-(trifluoromethyl)sulfanyl-1,3-benzothiazol-2-amine Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
326-45-4 (6-(trifluoromethyl)sulfanyl-1,3-benzothiazol-2-amine) Related Products
- 71680-87-0(2-Benzothiazolamine,6-(ethylthio)-)
- 107508-34-9(2-Benzothiazolamine, 6-(phenylthio)-)
- 63063-06-9(2-BENZOTHIAZOLEDIAZONIUM, 6,6'-THIOBIS-)
- 686779-18-0(Benzothiazole, 2-dimethylamino-6-(methylthio)- (5CI))
- 63493-81-2(2-Amino-1,3-benzothiazole-6-thiol)
- 193423-34-6( )
- 7170-77-6([(2-amino-1,3-benzothiazol-6-yl)sulfanyl]formonitrile)
- 325-83-7(2-Benzothiazolamine,6-[(trifluoromethyl)sulfonyl]-)
- 50850-92-5(6-(methylsulfanyl)-1,3-benzothiazol-2-amine)
- 325731-49-5(6-(Difluoromethyl)sulfanyl-1,3-benzothiazol-2-amine)
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